4,6-Dichloropyrido[3,4-d]pyrimidine

• IUPAC Name: 4,6-dichloropyrido[3,4-d]pyrimidine
• InChI: InChI=1S/C7H3Cl2N3/c8-6-1-4-5(2-10-6)11-3-12-7(4)9/h1-3H
• InChI Key: CKPNVNAKQGYUSK-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CN=C1Cl)N=CN=C2Cl
• Molecular Formula: C7H3Cl2N3
• DSSTOX Substance ID: DTXSID40445350
• Molecular Weight: 200.02 g/mol
• CAS No.: 171178-48-6

Description

4,6-Dichloropyrido[3,4-d]pyrimidine (4,6-DCPP) is a chemical compound that belongs to the pyrido[3,4-d]pyrimidine family. It is an important intermediate in the synthesis of a variety of organic compounds and has been studied extensively in recent years due to its diverse applications.

Scientific Research Applications

• Nonlinear Optical Material Properties : A study on 4,6-dichloro-2-(methylsulfonyl)pyrimidine (DCMSP) revealed its potential as a third-order nonlinear optical material. The compound exhibited suitable properties for nonlinear optical devices like optical limiting and switching (Murthy et al., 2019).

• Electronic and Optical Properties : Research on thiopyrimidine derivatives, including 4,6-Dichloropyrido[3,4-d]pyrimidine, highlighted their significance in nonlinear optics (NLO) and medicinal applications. These compounds displayed considerable NLO character, suggesting their use in optoelectronic applications (Hussain et al., 2020).

• Synthetic Chemistry Applications : The compound has been used in selective bifunctionalization studies, involving Suzuki and Stille cross-coupling reactions, which are fundamental in creating complex organic molecules (Lavecchia et al., 2005).

• Pharmacological Significance : Pyrimidine derivatives, including this compound, have been explored for their potential in medicinal chemistry, particularly as kinase inhibitors. These compounds exhibit selective inhibition of specific kinases, indicating their potential in targeted drug therapies (Dehbi et al., 2014).

• Development of Bioactive Compounds : The synthesis of 4,6-disubstituted 2-(4-morpholinyl)pyrimidines from 4,6-dichloro-2-(4-morpholinyl)pyrimidine demonstrated the versatility of this compound in producing a variety of bioactive molecules (Martínez et al., 2012).

Mechanism of Action

Target of Action

• One notable target is Mnk (Mitogen-activated protein kinase-interacting kinase) . Mnk plays a crucial role in regulating protein synthesis by phosphorylating eukaryotic initiation factor 4E (eIF4E). Inhibition of Mnk can suppress protein translation, particularly in cancer cells .

Mode of Action

• Upon binding, it modulates the activity of the target(s). For Mnk, inhibition leads to reduced eIF4E phosphorylation, affecting protein synthesis and cell growth .

Biochemical Pathways

• By inhibiting Mnk, 4,6-Dichloropyrido[3,4-d]pyrimidine disrupts the MAPK/ERK pathway, impacting cell fate and growth .

Pharmacokinetics (ADME)

• Absorption : The compound’s lipophilicity allows it to diffuse easily into cells .
• Distribution : Information on the volume of distribution is not currently available .

Result of Action

• At the molecular level, reduced eIF4E phosphorylation affects translation of specific mRNAs, influencing cell survival, proliferation, and apoptosis .

Safety and Hazards

4,6-Dichloropyrido[3,4-d]pyrimidine is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area.

Future Directions

Research on pyrimidines, including 4,6-Dichloropyrido[3,4-d]pyrimidine, is ongoing, with a focus on exploring the structure–activity relationship (SAR) and improving the antagonistic potency of these compounds. This research could lead to the development of more potent and efficacious drugs with pyrimidine scaffold.

Biochemical Analysis

Biochemical Properties

It has been suggested that this compound may interact with various enzymes and proteins

Cellular Effects

It is known that this compound can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is believed that this compound exerts its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Synthesis routes and methods

Procedure details

DMF (0.1 ml) was added to 6-chloro-3H-pyrido[3,4-d]pyrimidin-4-one (1.82 g, 10 mmol) followed by dropwise addition of thionyl chloride (10 ml). The flask was fitted with a condenser and a drying tube and the contents heated to reflux for 20 minutes whereupon the solids dissolved. The heating was continued for a further 1 h and then cooled. Toluene was added to wash the sides of the flask and the solvents were evaporated in vacuo. Azeotroping with toluene was repeated twice and the crude so obtained was taken through to the next step.